Tioclomarol-d4 Tioclomarol-d4
Brand Name: Vulcanchem
CAS No.: 1346599-68-5
VCID: VC0120851
InChI: InChI=1S/C22H16Cl2O4S/c23-13-7-5-12(6-8-13)16(25)11-15(18-9-10-19(24)29-18)20-21(26)14-3-1-2-4-17(14)28-22(20)27/h1-10,15-16,25-26H,11H2/i5D,6D,7D,8D
SMILES: C1=CC=C2C(=C1)C(=C(C(=O)O2)C(CC(C3=CC=C(C=C3)Cl)O)C4=CC=C(S4)Cl)O
Molecular Formula: C22H16Cl2O4S
Molecular Weight: 451.35

Tioclomarol-d4

CAS No.: 1346599-68-5

Reference Standards

VCID: VC0120851

Molecular Formula: C22H16Cl2O4S

Molecular Weight: 451.35

Tioclomarol-d4 - 1346599-68-5

CAS No. 1346599-68-5
Product Name Tioclomarol-d4
Molecular Formula C22H16Cl2O4S
Molecular Weight 451.35
IUPAC Name 3-[3-(4-chloro-2,3,5,6-tetradeuteriophenyl)-1-(5-chlorothiophen-2-yl)-3-hydroxypropyl]-4-hydroxychromen-2-one
Standard InChI InChI=1S/C22H16Cl2O4S/c23-13-7-5-12(6-8-13)16(25)11-15(18-9-10-19(24)29-18)20-21(26)14-3-1-2-4-17(14)28-22(20)27/h1-10,15-16,25-26H,11H2/i5D,6D,7D,8D
Standard InChIKey WRGOVNKNTPWHLZ-KDWZCNHSSA-N
SMILES C1=CC=C2C(=C1)C(=C(C(=O)O2)C(CC(C3=CC=C(C=C3)Cl)O)C4=CC=C(S4)Cl)O
Synonyms 3-[3-(4-Chlorophenyl-d4)-1-(5-chloro-2-thienyl)-3-hydroxypropyl]-4-hydroxy-2H-1-benzopyran-2-one; Apegmone-d4; 3-[5-Chloro-α-(p-chloro-β-hydroxy(phen-d4)ethyl)-2-thenyl]-4-hydroxy-coumarin;
Last Modified Aug 20 2021
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